Cas no 21278-86-4 (2-(4-Pyridinyl)-1,3-thiazole-4-carboxylic Acid)

• Product Name: 2-(4-Pyridinyl)-1,3-thiazole-4-carboxylic Acid
• CAS No: 21278-86-4
• MF: C₉H₆N₂O₂S
• MW: 206.221140384674
• MDL: MFCD00171745
• CID: 88255
• PubChem ID: 716091
• Update Time: 2025-11-02

2-(4-Pyridinyl)-1,3-thiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-4-yl)thiazole-4-carboxylic acid
• 2-(4-Pyridyl)-1,3-thiazole-4-carboxylic acid
• 2-(4-Pyridyl)thiazole-4-carboxylic acid
• 2-(4-Pyridinyl)-1,3-thiazole-4-carboxylic acid
• 2-pyridin-4-yl-1,3-thiazole-4-carboxylic acid
• 2-Pyridin-4-yl-thiazole-4-carboxylic acid
• 1H-Indole,6-fluoro-7-methyl-(9CI)
• SCHEMBL657641
• 2-(Pyrid-4-yl)-thiazole-4-carboxylic acid
• Z381355596
• 2-(Pyridin-4-yl)thiazole-4-carboxylicacid
• 21278-86-4
• AKOS000268821
• 4-Thiazolecarboxylicacid, 2-(4-pyridinyl)-
• AKOS005489869
• 1G-331S
• CHEMBL5173375
• MFCD00171745
• DTXSID00351988
• 4-carboxy-2-(4-pyridyl)thiazole
• FT-0608692
• Oprea1_826342
• 2-pyridin-4-yl-1, 3-thiazole-4-carboxylic acid
• F13319
• EN300-110657
• 2-(4-Pyridyl)thiazole-4-carboxylic acid, 97%
• COOQMBOJAAZEIR-UHFFFAOYSA-N
• 2-(Pyridin-4-Yl)-1,3-Thiazole-4-Carboxylic Acid
• 2-(4-pyridyl) thiazole-4-carboxylic acid
• 2-(4-Pyridyl)-4-thiazolecarboxylic acid
• AB04292
• CS-0204242
• A815242
• WAA27886
• W-206614
• DB-045530
• STL491011
• 2-(pyridinium-4-yl)-1,3-thiazole-4-carboxylate
• SY004156
• STK563967
• 2-(4-Pyridinyl)-1,3-thiazole-4-carboxylic Acid

• MDL： MFCD00171745
• Inchi： 1S/C9H6N2O2S/c12-9(13)7-5-14-8(11-7)6-1-3-10-4-2-6/h1-5H,(H,12,13)
• InChI Key： COOQMBOJAAZEIR-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 206.01500
• Monoisotopic Mass: 205.007173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.9

Experimental Properties

• Color/Form: solid2. density (g/ml, 25/4 ℃)
• Density: 1.4±0.1 g/cm3
• Melting Point: >300 °C (lit.)
• Boiling Point: 469.3±51.0 °C at 760 mmHg
• Flash Point: 237.6±30.4 °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 91.32000
• LogP: 1.90330
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(4-Pyridinyl)-1,3-thiazole-4-carboxylic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P301+P312+P330-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(4-Pyridinyl)-1,3-thiazole-4-carboxylic Acid

Comprehensive Guide to 2-(4-Pyridinyl)-1,3-thiazole-4-carboxylic Acid (CAS No. 21278-86-4): Properties, Applications, and Market Insights

2-(4-Pyridinyl)-1,3-thiazole-4-carboxylic Acid (CAS No. 21278-86-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This thiazole-pyridine derivative combines the unique properties of both pyridine and thiazole rings, making it a versatile building block for drug discovery and advanced materials. With the increasing demand for novel heterocyclic compounds in medicinal chemistry, this molecule has become a subject of intense study among researchers worldwide.

The molecular structure of 2-(4-Pyridinyl)-1,3-thiazole-4-carboxylic Acid features a carboxylic acid functional group at the 4-position of the thiazole ring, which provides excellent opportunities for further chemical modifications. This characteristic makes it particularly valuable in the development of pharmaceutical intermediates and biologically active compounds. Recent studies have explored its potential as a precursor for kinase inhibitors, which are crucial in cancer treatment research—a hot topic in current medicinal chemistry discussions.

From a physicochemical perspective, CAS 21278-86-4 typically appears as a white to off-white crystalline powder with good stability under standard laboratory conditions. Its molecular weight of 206.22 g/mol and the presence of both nitrogen and sulfur atoms in its structure contribute to its unique electronic properties. These features have led to investigations into its potential applications in organic electronics and coordination chemistry, particularly in the design of novel ligands for metal complexes.

In pharmaceutical applications, the pyridine-thiazole scaffold of this compound has shown promise in the development of various therapeutic agents. Researchers are particularly interested in its potential to serve as a core structure for anti-inflammatory drugs and antimicrobial agents, addressing current global health challenges. The carboxylic acid group allows for easy conjugation with other pharmacophores, making it a valuable building block in drug design. This aligns with the growing trend in fragment-based drug discovery approaches.

The synthesis of 2-(4-Pyridinyl)-1,3-thiazole-4-carboxylic Acid typically involves condensation reactions between appropriate pyridine and thiazole precursors. Modern synthetic approaches focus on developing more efficient and environmentally friendly protocols, reflecting the pharmaceutical industry's shift toward green chemistry principles. Recent advancements in microwave-assisted synthesis have shown promise in improving the yield and purity of this compound, addressing common questions about optimization of heterocyclic compound synthesis.

Analytical characterization of CAS 21278-86-4 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The growing importance of quality control in API manufacturing has made these analytical protocols particularly relevant in current discussions about drug development standards.

Market trends indicate increasing demand for specialized heterocyclic building blocks like 2-(4-Pyridinyl)-1,3-thiazole-4-carboxylic Acid. The compound's applications in medicinal chemistry and material science have driven its adoption across research institutions and pharmaceutical companies. With the expanding field of targeted therapies and personalized medicine, the need for such versatile intermediates is expected to grow significantly in the coming years.

Storage and handling of 21278-86-4 require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from light and moisture. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with any chemical substance, a topic of increasing importance in research facilities worldwide.

Future research directions for 2-(4-Pyridinyl)-1,3-thiazole-4-carboxylic Acid may explore its potential in emerging fields such as metal-organic frameworks (MOFs) and supramolecular chemistry. Its ability to coordinate with metal ions while maintaining biological activity makes it an interesting candidate for multifunctional materials. Additionally, the growing interest in multitarget drug design approaches may further elevate the importance of this versatile scaffold in pharmaceutical development.

For researchers and manufacturers seeking high-quality 2-(4-Pyridinyl)-1,3-thiazole-4-carboxylic Acid, it's essential to source the material from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The compound's purity and consistency are critical factors that can significantly impact research outcomes and downstream applications in drug discovery programs.